Cas no 2137665-93-9 (3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2137665-93-9
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6329914
• PubChem ID: 165480981
• Update Time: 2025-10-25

3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine
• 2137665-93-9
• EN300-1113394
• 3,5-dimethyl-1-[(1,3-thiazol-4-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H12N4S/c1-6-9(10)7(2)13(12-6)3-8-4-14-5-11-8/h4-5H,3,10H2,1-2H3
• InChI Key： RCFIOPNYNSTTFG-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Additional information on 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 2137665-93-9)

The compound 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 2137665-93-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a thiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of pyrazole and thiazole derivatives in drug discovery. The compound's CAS number 2137665-93-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the interest in 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine is its structural similarity to known enzyme inhibitors and receptor modulators. The pyrazole-amine group is often associated with interactions targeting kinases and GPCRs, which are critical in treating diseases like cancer and inflammation. Meanwhile, the thiazole ring is a common feature in antimicrobial and antiviral agents. This dual functionality positions the compound as a versatile building block for drug design, aligning with current trends in fragment-based drug discovery.

In recent years, the demand for heterocyclic compounds like 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine has surged due to their role in addressing drug resistance and undruggable targets. Searches for "pyrazole-thiazole hybrids" and "CAS 2137665-93-9 applications" have spiked, indicating a strong focus on its therapeutic potential. Additionally, the compound's synthetic accessibility and derivatization potential make it attractive for combinatorial chemistry, a hot topic in high-throughput screening campaigns.

From a green chemistry perspective, 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine offers opportunities for sustainable synthesis. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to produce it efficiently, reducing waste and energy consumption. This aligns with the broader push for eco-friendly pharmaceuticals, a trending topic in both academic and industrial circles. The compound's molecular weight and lipophilicity also make it suitable for bioavailability optimization, a critical factor in lead compound development.

Beyond pharmaceuticals, CAS No. 2137665-93-9 has potential in material science. Its conjugated system and electron-rich heterocycles could contribute to organic semiconductors or fluorescent probes. Queries like "thiazole-pyrazole optical properties" highlight this interdisciplinary interest. Furthermore, its stability under various pH conditions makes it a candidate for formulation studies, another area of growing research.

In summary, 3,5-dimethyl-1-(1,3-thiazol-4-yl)methyl-1H-pyrazol-4-amine represents a multifaceted compound with applications spanning drug discovery, green synthesis, and advanced materials. Its CAS number 2137665-93-9 serves as a gateway to extensive scientific literature, while its structural features continue to inspire innovation across chemistry and biology. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.